Cas no 1555640-54-4 (1-tert-butyl-1H-1,2,3-benzotriazole-6-carboxylic acid)

• Product Name: 1-tert-butyl-1H-1,2,3-benzotriazole-6-carboxylic acid
• CAS No: 1555640-54-4
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6022643
• PubChem ID: 82784269
• Update Time: 2025-10-16

1-tert-butyl-1H-1,2,3-benzotriazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-1,2,3-benzotriazole-6-carboxylic acid
• 1555640-54-4
• 3-Tert-butylbenzotriazole-5-carboxylic acid
• EN300-10888134
• AKOS021102577

• Inchi： 1S/C11H13N3O2/c1-11(2,3)14-9-6-7(10(15)16)4-5-8(9)12-13-14/h4-6H,1-3H3,(H,15,16)
• InChI Key： CSLIEMRBRUXNFR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)N(C(C)(C)C)N=N2)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68Ų

Additional information on 1-tert-butyl-1H-1,2,3-benzotriazole-6-carboxylic acid

Introduction to 1-Tert-butyl-1H-1,2,3-Benzotriazole-6-Carboxylic Acid (CAS No. 1555640-54-4)

The compound 1-Tert-butyl-1H-1,2,3-Benzotriazole-6-Carboxylic Acid, identified by the CAS number 1555640-54-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of benzotriazoles, which are widely recognized for their versatile applications in various industries. The structure of this compound consists of a benzotriazole ring substituted with a tert-butyl group at the 1-position and a carboxylic acid group at the 6-position. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule.

The synthesis of 1-Tert-butyl-1H-1,2,3-Benzotriazole-6-Carboxylic Acid involves a series of well-established organic reactions. Typically, the benzotriazole core is synthesized via condensation reactions between o-amino phenol derivatives and aldehydes or ketones. The substitution at the 6-position with a carboxylic acid group is achieved through appropriate oxidation or functionalization steps. The tert-butyl group is introduced via alkylation or Friedel-Crafts alkylation reactions, depending on the specific synthetic pathway employed.

Recent studies have highlighted the potential of benzotriazole derivatives in various applications. For instance, research has shown that these compounds exhibit excellent antioxidant properties due to their ability to scavenge free radicals effectively. This makes them promising candidates for use in food additives and cosmetic products where oxidative stability is crucial. Additionally, the presence of the carboxylic acid group in CAS No. 1555640-54-4 allows for further functionalization, such as esterification or amidation, which can enhance their solubility and bioavailability.

In terms of material science applications, benzotriazole derivatives are known for their UV-absorbing properties. This characteristic makes them valuable as additives in polymers and coatings to protect against UV-induced degradation. Recent advancements in nanotechnology have also explored the use of these compounds as stabilizers in nanocomposites, where they help maintain the structural integrity of materials under harsh environmental conditions.

The biological activity of CAS No. 1555640-54-4 has been a subject of interest in pharmacological research. Studies have demonstrated that certain benzotriazole derivatives exhibit anti-inflammatory and analgesic effects, suggesting their potential as drug candidates for treating inflammatory diseases. Furthermore, ongoing research is investigating their role as inhibitors of specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The environmental impact of synthetic chemicals like CAS No. 1555640-54-based compounds has become a critical area of concern. Recent studies have focused on assessing their biodegradability and eco-toxicity to ensure sustainable chemical practices. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents.

In conclusion, CAS No. 1555640-54-based compounds represent a promising class of molecules with diverse applications across multiple fields. Their unique chemical structure provides a foundation for innovative research and development activities aimed at harnessing their full potential while ensuring environmental sustainability.